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Compound of Interest

Compound Name: 2-nonyl-3-hydroxy-4-quinolone

Cat. No.: B164230

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
protection. This guide provides a comprehensive overview of the recommended procedures for
the disposal of 2-nonyl-3-hydroxy-4-quinolone, a quorum-sensing signal molecule also
known as PQS.

Important Note: This information is based on general best practices for hazardous chemical
waste disposal. Before proceeding, you must consult the official Safety Data Sheet (SDS)
provided by your supplier for 2-nonyl-3-hydroxy-4-quinolone, as it will contain specific
handling and disposal instructions.[1][2][3] Always adhere to your institution's Environmental
Health and Safety (EHS) guidelines.

Physical and Chemical Properties

A summary of the known physical and chemical properties of 2-nonyl-3-hydroxy-4-quinolone
is provided in the table below. This information is crucial for the correct identification and
segregation of the chemical waste.
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Property Value

CAS Number 1259944-03-0
Molecular Formula Ci1sH25NO2
Appearance Solid

Storage Temperature -20°C

Soluble in DMF (15 mg/ml) and Ethanol (5

Solubility mi)
mg/m

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of 2-nonyl-3-hydroxy-
4-quinolone waste.

1. Waste ldentification and Segregation:

« |dentify: All materials that have come into contact with 2-nonyl-3-hydroxy-4-quinolone must
be considered hazardous waste. This includes unused or expired neat compounds,
solutions, contaminated personal protective equipment (PPE) such as gloves and lab coats,
and any contaminated labware (e.g., pipette tips, vials, and flasks).

e Segregate: Do not mix 2-nonyl-3-hydroxy-4-quinolone waste with other waste streams,
such as non-hazardous trash, sharps, or biological waste. It should be collected in a
designated hazardous chemical waste container.

2. Waste Collection and Storage:

o Container: Use a chemically resistant, leak-proof container with a secure screw-top lid for
collecting 2-nonyl-3-hydroxy-4-quinolone waste. The original product container, if empty
and clean, can be used, or a new, appropriately labeled container provided by your
institution's EHS department.

o Labeling: Clearly label the waste container with the following information:

o The words "Hazardous Waste"
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[e]

The full chemical name: "2-nonyl-3-hydroxy-4-quinolone”

o

The approximate concentration and quantity of the waste

[¢]

The date the waste was first added to the container

[¢]

Any associated hazards (e.qg., "Toxic," "Irritant” - consult the SDS for specific hazard
pictograms)

o Storage: Store the waste container in a designated, well-ventilated, and secure satellite
accumulation area within the laboratory. The storage area should be away from heat sources
and incompatible materials.

3. Disposal Procedure:

o Contact EHS: Once the waste container is full or is no longer being added to, contact your
institution's Environmental Health and Safety (EHS) department to arrange for a hazardous
waste pickup. Do not attempt to dispose of the chemical waste down the drain or in the
regular trash.

o Documentation: Complete any required waste disposal forms or manifests as instructed by
your EHS department.

Experimental Workflow for Waste Disposal

The following diagram illustrates the logical workflow for the proper disposal of 2-nonyl-3-
hydroxy-4-quinolone.
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Step 1: Identification & Segregation
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Caption: Workflow for the proper disposal of 2-nonyl-3-hydroxy-4-quinolone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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